A nanoparticle-imprinted matrix was formed by electrodeposition of poly-plumbagin around silica template nanoparticles supported on a glassy carbon electrode. Different functional groups are introduced to the matrix by conjugate addition of bifunctional thiols to tune the selectivity of the system. Upon removal of the template nanoparticles, the cavities selectively capture citrate-modified gold analyte nanoparticles in dependence on the introduced functionality, the pH and the size of the nanoparticles.

High energy supercapacitors: NiCoP@NiFe-LDH nanoflakes array has been grown on nickel foam as the binder-free electrode for supercapacitor, which delivers a high specific capacitance of 2216 F g−1 at 1 A g−1 and good rate capability of 1038 F g−1 at 20 A g−1, as well as a high energy density of 57.4 W h kg−1 and good cycling stability in asymmetric supercapacitor device.

What is the most significant result of this study? This study employed the well-known organic electrochemical reaction, Kolbe electrolysis, as a source of alkyl radicals that readily add to the double bond of styrene. With conventional Kolbe electrolysis conditions, a complex set of products forms when an alkene (e.g., styrene) is introduced. Optimizing the interplay of the electrochemical processes, diffusion, and boundary-layer reactions leads to high selectivity and Faradaic efficiency of a single addition product, 1-methoxyheptylbenzene. To accomplish this, radical self-coupling, which results in the undesired Kolbe dimer product, is minimized at low current densities. However, under such conditions, the anode is less positively polarized, resulting in a lower surface coverage by the negatively charged carboxylates. This protective adlayer reduces solvent oxidation and its loss leads to lower Faradaic efficiency for the desired chemistry. Multiple strategies are presented to mitigate solvent oxidation and improve the Faradaic efficiency at lower potentials. The most significant finding is that the system can thus be optimized to target maximal selectivity (88 %) or Faradaic efficiency (72 %) for the desired product. The cover art highlights the co-adsorption of solvent and carboxylate on the anode, while the desired C-C coupling reaction occurs in the solution above.

“To enhance the efficiency of green hydrogen production, it is promising to replace anodic oxygen formation with alternative reactions to lower the cell voltage. Electro-oxidation of glycerol is therefore attracting increasing attention, as glycerol is abundantly available and value-added products can be formed. Here, we present PtCu catalysts in acidic media for the formation of C3-products, addressing challenges such as CO poisoning and stability…“ Learn more about the story behind the research featured on the front cover in this issue's Cover Profile. Read the corresponding Research Article at 10.1002/celc.202201114.

3D cathodes for high hydrogen productivity: FeP nanoparticles on carbon felt scaffold exhibit excellent HER activity in both acidic and alkaline electrolytes with overpotentials of only 41 and 63 mV for 10 mA ⋅ cm−2. High current densities (800 mA⋅cm−2) and good stability are achieved in PEM electrolysis because of the high electrochemically active area and adequate porosity of the fabricated electrode.

It is demonstrated that potassium-intercalated manganese(III/IV) oxide samples exhibit higher initial specific capacitance and Coulombic efficiency, but lower cycling stability, than their sodium-intercalated equivalents. Crystallographic phase has a weak effect on initial storage characteristics, but birnessite products outperform their cryptomelane counterparts after many galvanostatic cycles.

Antifreeze alkaline hydrogel electrolyte: This study evaluates chemical compatibility among the hydrogel components with a goal to develop temperature-resistant electrolyte that can satisfy the application requirements in wearable electronics. The leakage-free electrolyte that is flexible so it endures strain without being damaged and yet operational within the user's range of motion must reliably function under varied and extreme temperature conditions particularly in persistent cold climates.

Sensing it: A simple and easy-to-use electrochemical sensor connected to a smartphone was designed for rapid and sensitive detection of bisphenol A (BPA) in water samples. By combining a nanocomposite of Mg0.5Co2.5(PO4)2 and carbon black on screen printed electrode surface, the sensor displayed high electrocatalytic activity towards BPA with a wide range of linearity and low detection limit.

Not inactive anymore: A facile electrochemical method for the detection of silica nanoparticles which are electrochemically inactive is developed by the nanoparticle-imprinted matrix (NAIM) approach using electropolymerized polyphenol-based matrices.

Processes involved in the electropolymerization of polypyrrole on top of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) coated textile yarns were studied.